5-bromo-2-[(2-fluorobenzyl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide

• CAS No.: 942852-91-7
• Molecular Formula: C15H11BrFN5OS2
• Molecular Weight: 440.3 g/mol
• IUPAC Name: 5-bromo-2-[(2-fluorophenyl)methylsulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C15H11BrFN5OS2/c1-8-21-22-15(25-8)20-13(23)12-10(16)6-18-14(19-12)24-7-9-4-2-3-5-11(9)17/h2-6H,7H2,1H3,(H,20,22,23)
• InChI Key: FWBVPGMODLBLSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=NC(=NC=C2Br)SCC3=CC=CC=C3F

Description

This compound is a pyrimidine derivative featuring a bromine substituent at the 5-position, a 2-fluorobenzylsulfanyl group at the 2-position, and a carboxamide linkage to a 5-methyl-1,3,4-thiadiazole moiety. The presence of fluorine and bromine atoms may enhance bioavailability and target binding through halogen bonding and lipophilic interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Pyrimidinecarboxamide, 5-bromo-2-[[(2-fluorophenyl)methyl]thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)- typically involves multiple steps, including the formation of the pyrimidine and thiadiazole rings, followed by the introduction of the bromine and fluorophenylmethylthio groups. Common synthetic routes may involve:

Formation of the Pyrimidine Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Formation of the Thiadiazole Ring: This step often involves the reaction of thiosemicarbazide with a suitable carbonyl compound.

Introduction of Substituents: The bromine and fluorophenylmethylthio groups can be introduced through halogenation and nucleophilic substitution reactions, respectively.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

4-Pyrimidinecarboxamide, 5-bromo-2-[[(2-fluorophenyl)methyl]thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove certain substituents or to convert functional groups to their reduced forms.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Halogenation can be achieved using reagents like bromine (Br₂) or chlorine (Cl₂), while nucleophilic substitutions may involve reagents like sodium azide (NaN₃) or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Pharmacological Properties

The compound exhibits a range of pharmacological activities that make it a candidate for further research:

• Anticancer Activity : Preliminary studies indicate that this compound may possess anticancer properties. For instance, a study published in ResearchGate identified novel anticancer compounds through screening drug libraries on multicellular spheroids, highlighting the potential of similar compounds in cancer treatment .
• Antimicrobial Properties : Compounds with similar structures have shown efficacy against various bacterial strains. The presence of the thiadiazole moiety is often linked to enhanced antimicrobial activity, suggesting that this compound could be explored for its antibacterial properties.

Therapeutic Applications

The therapeutic applications of 5-bromo-2-[(2-fluorobenzyl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide are diverse:

• Cancer Therapy : Given its anticancer potential, there is ongoing research into its mechanisms of action against specific cancer types. The compound's ability to inhibit tumor growth could be further investigated in clinical settings.
• Infectious Diseases : With the rise of antibiotic-resistant bacteria, compounds like this one could be pivotal in developing new antimicrobial agents. Further studies are warranted to evaluate its effectiveness against resistant strains.

Synthesis and Chemical Characterization

The synthesis of 5-bromo-2-[(2-fluorobenzyl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide involves several steps:

• Starting Materials : The synthesis typically begins with commercially available precursors related to pyrimidine and thiadiazole derivatives.
• Reactions : Key reactions may include halogenation, nucleophilic substitution (for the introduction of the sulfanyl group), and amidation (to introduce the carboxamide functionality).
• Characterization Techniques : The final product can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Case Studies and Research Findings

Several case studies have highlighted the significance of this compound:

Study	Focus	Findings
Walid Fayad et al. (2019)	Anticancer Screening	Identified novel compounds with potential anticancer activity through drug library screening .
Antimicrobial Research	Bacterial Resistance	Explored the efficacy of similar compounds against resistant bacterial strains; implications for new drug development.

Mechanism of Action

The mechanism of action of 4-Pyrimidinecarboxamide, 5-bromo-2-[[(2-fluorophenyl)methyl]thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)- involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in their activity.

Pathways Involved: It can modulate various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs with pyrimidine cores, sulfanyl linkages, and heterocyclic substituents. Key differences in substituents and biological activities are highlighted below.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Pyrimidine Core)	Molecular Weight (g/mol)	Biological Activity/Properties	References
Target Compound	5-Br, 2-(2-Fluorobenzylsulfanyl), 4-(5-Me-1,3,4-thiadiazole-2-carboxamide)	~468.3	Hypothesized kinase inhibition, antimicrobial activity (predicted)
N-[2-(5-Bromo-2-Morpholin-4-ylpyrimidin-4-ylsulfanyl)-4-Methoxyphenyl]-2,4,6-Trimethylbenzenesulfonamide	5-Br, 2-Morpholin-4-yl, 4-sulfonamide	~603.5	Crystallographically characterized; no reported bioactivity
N-(2-{[5-Bromo-2-(Piperidin-1-yl)-Pyrimidin-4-yl]Sulfanyl}-4-Methoxy-Phenyl)Benzenesulfonamide	5-Br, 2-Piperidin-1-yl, 4-sulfonamide	~547.4	Structural analog with potential solubility advantages
5-Bromo-N-(4-Methyl-1,3-Thiazol-2-yl)-2-Furamide	5-Br, 2-furan carboxamide, 4-Me-thiazole	~285.1	Unknown activity; simpler scaffold
5-(4-Bromo-2-Nitrophenyl)-1,3,4-Thiadiazol-2-Amine	Thiadiazole with bromophenyl group	~287.1	Structural similarity in thiadiazole moiety

Substituent Effects on Bioactivity

• Halogenated Groups: The target compound’s 5-bromo and 2-fluorobenzyl groups may enhance binding affinity compared to non-halogenated analogs. Bromine increases molecular weight and polarizability, while fluorine improves metabolic stability .
• Thiadiazole vs. Sulfonamide : The 5-methyl-1,3,4-thiadiazole carboxamide in the target compound likely offers better membrane permeability than sulfonamide-containing analogs (e.g., ), which may prioritize solubility over cellular uptake.

Physicochemical Properties

• Molecular Weight and Lipophilicity : The target compound (MW ~468.3) is intermediate in size compared to bulkier sulfonamide derivatives (e.g., MW ~603.5 in ), suggesting a balance between solubility and permeability.
• Crystallographic Stability : Bond lengths and angles in related compounds (e.g., ) are consistent with stable pyrimidine-thiadiazole architectures, supporting synthetic feasibility.

Biological Activity

The compound 5-bromo-2-[(2-fluorobenzyl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide (CAS Number: 942852-91-7) is a synthetic organic molecule with potential biological activities. Its complex structure includes a pyrimidine core substituted with various functional groups, which may contribute to its pharmacological properties.

Property	Value
Molecular Formula	C₁₅H₁₁BrFN₅OS₂
Molecular Weight	440.3 g/mol
Structure	Chemical Structure

Antimicrobial Activity

Research indicates that compounds with similar structures to 5-bromo-2-[(2-fluorobenzyl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide exhibit significant antibacterial properties. For example, studies on related benzylthio-pyrimidines have demonstrated potent antibacterial activity against various strains of bacteria, including Escherichia coli and Staphylococcus aureus . The mechanism of action is often attributed to the disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Cytotoxicity and Antiproliferative Effects

The compound's antiproliferative activity has been explored in several studies. For instance, similar derivatives have shown promising results against cancer cell lines such as A549 (lung cancer), with reported IC₅₀ values indicating effective growth inhibition . The following table summarizes the cytotoxic effects observed in various studies:

Compound	Cell Line	IC₅₀ (µM)	Reference
Compound A	A549	2.12 ± 0.21
Compound B	HCC827	5.13 ± 0.97
Compound C	NCI-H358	0.85 ± 0.05
5-bromo derivative	Various (in vitro)	Varies

The proposed mechanism of action for 5-bromo-2-[(2-fluorobenzyl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide likely involves its interaction with specific enzymes or receptors within target cells. This interaction may inhibit critical processes such as DNA replication or protein synthesis, leading to cell death or growth inhibition.

Case Studies

• Antibacterial Screening : A study conducted on a series of pyrimidine derivatives demonstrated that compounds similar to our target showed significant inhibition against Gram-positive and Gram-negative bacteria using broth microdilution methods .
• Anticancer Activity : In vitro assays revealed that certain derivatives exhibited high cytotoxicity against lung cancer cell lines, suggesting potential for further development in cancer therapies .
• Pharmacological Profiling : Comprehensive profiling in animal models is necessary to assess the in vivo efficacy and safety of this compound. Preliminary data suggest that structural modifications enhance its bioavailability and therapeutic index.